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Compound of Interest

Compound Name: Beht triflate

CAS No.: 3075704-21-8

Cat. No.: B16301038

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of the spectroscopic data for Beht triflate, a novel Mitsunobu-type

reagent. This document compiles available and estimated spectroscopic data for Beht triflate
and compares it with common alternative reagents, Diethyl azodicarboxylate (DEAD) and

Diisopropyl azodicarboxylate (DIAD). Detailed experimental protocols and a workflow for

spectroscopic analysis are also presented.

Beht triflate, or (1,2-Bis(ethoxycarbonyl)hydrazinyl)triphenylphosphonium triflate, is a versatile

reagent in organic synthesis, particularly for the stereospecific conversion of alcohols to

amines.[1] A thorough understanding of its spectroscopic characteristics is crucial for reaction

monitoring and quality control. This guide aims to provide a centralized resource for these data.

Comparative Spectroscopic Data
While specific, publicly available experimental spectra for Beht triflate are limited, the following

tables summarize the expected and known spectroscopic data for Beht triflate and its common

alternatives, DEAD and DIAD.
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NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the

structure of molecules. For Beht triflate, ¹H, ¹³C, ³¹P, and ¹⁹F NMR are all relevant for complete

characterization.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shift δ [ppm])

Compound Functional Group
Chemical Shift
(ppm)

Multiplicity

Beht Triflate

(Estimated)
Phenyl (C₆H₅) 7.5 - 8.0 m

Methylene (-CH₂-) ~4.2 q

Methyl (-CH₃) ~1.2 t

Diethyl

azodicarboxylate

(DEAD)

Methylene (-CH₂-) 4.34 q

Methyl (-CH₃) 1.35 t

Diisopropyl

azodicarboxylate

(DIAD)

Methine (-CH-) 4.9 - 5.1 sept

Methyl (-CH₃) 1.2 - 1.4 d

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shift δ [ppm])
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Compound Carbon Type Chemical Shift (ppm)

Beht Triflate (Estimated) Phenyl (ipso) 115 - 120 (d, ¹JPC)

Phenyl (o, m, p) 128 - 135

Carbonyl (C=O) ~160

Methylene (-CH₂-) ~65

Methyl (-CH₃) ~14

Triflate (CF₃) ~118 (q, ¹JCF)

Diethyl azodicarboxylate

(DEAD)
Carbonyl (C=O) 162.3

Methylene (-CH₂-) 64.1

Methyl (-CH₃) 14.2

Diisopropyl azodicarboxylate

(DIAD)
Carbonyl (C=O) 161.5

Methine (-CH-) 72.5

Methyl (-CH₃) 21.5

Table 3: ³¹P and ¹⁹F NMR Spectroscopic Data (Chemical Shift δ [ppm])

Compound Nucleus Chemical Shift (ppm)

Beht Triflate (Estimated) ³¹P 20 - 30

¹⁹F (Triflate) -78 to -80

Other Phosphonium Salts ³¹P 20 - 40

Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy provides information about the functional groups present in a

molecule.
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Table 4: FT-IR Spectroscopic Data (Wavenumber cm⁻¹)

Compound Functional Group
Characteristic Absorption
(cm⁻¹)

Beht Triflate (Estimated) C=O (Ester) 1730 - 1750

P-Ph 1440, 1100, 720

C-O 1250 - 1000

SO₃ (Triflate) 1260, 1150, 1030

Diethyl azodicarboxylate

(DEAD)
C=O 1750 - 1780

N=N 1550 - 1600

C-O 1220, 1070

Diisopropyl azodicarboxylate

(DIAD)
C=O ~1740

N=N 1450 - 1550

Experimental Protocols
Detailed experimental procedures are essential for obtaining high-quality, reproducible

spectroscopic data.

NMR Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of the phosphonium salt in 0.6-0.7 mL of a suitable deuterated solvent

(e.g., CDCl₃, CD₂Cl₂, or DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (General):
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Spectrometer: 400 MHz or higher field strength.

Temperature: 298 K.

¹H NMR:

Pulse sequence: zg30

Number of scans: 16-64

Relaxation delay: 1-2 s

¹³C NMR:

Pulse sequence: zgpg30 (proton decoupled)

Number of scans: 1024 or more

Relaxation delay: 2-5 s

³¹P NMR:

Pulse sequence: zgpg30 (proton decoupled)

Number of scans: 128-256

Relaxation delay: 2-5 s

¹⁹F NMR:

Pulse sequence: zg30

Number of scans: 64-128

Relaxation delay: 1-2 s

Data Processing:

Apply Fourier transformation to the Free Induction Decay (FID).
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Phase correct the spectrum.

Reference the spectrum to the residual solvent peak (for ¹H and ¹³C) or an external standard

(e.g., 85% H₃PO₄ for ³¹P, CFCl₃ for ¹⁹F).

FT-IR Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal is clean.

Place a small amount of the solid sample directly onto the crystal.

Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Instrument Parameters:

Spectrometer: FT-IR spectrometer equipped with a diamond or germanium ATR accessory.

Spectral range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of scans: 16-32.

A background spectrum of the clean, empty ATR crystal should be recorded prior to sample

analysis.

Data Processing:

The software will automatically perform a background correction.

The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber.

Workflow and Data Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis of a

phosphonium salt like Beht triflate.
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Workflow for Spectroscopic Analysis of Beht Triflate
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Caption: Workflow for the synthesis, purification, and spectroscopic analysis of Beht triflate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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